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Compound of Interest

Compound Name: Psymberin

Cat. No.: B1248840 Get Quote

FOR IMMEDIATE USE BY RESEARCH PERSONNEL

This document provides critical safety and logistical information for the handling and disposal of

Psymberin. As a potent cytotoxin, all personnel must adhere to these procedures to mitigate

risks and ensure a safe laboratory environment.[1][2]

Psymberin, also known as irciniastatin A, is a highly bioactive compound derived from marine

sponges.[1] Its potent cytotoxic nature, with LC50 values in the nanomolar range against

various tumor cell lines, necessitates stringent handling protocols.[1] Although a specific

Material Safety Data Sheet (MSDS) for Psymberin is not readily available in the public domain,

the following guidelines are based on its known hazardous properties and general best

practices for managing highly potent compounds.

Personal Protective Equipment (PPE)
Due to the high potency of Psymberin, a comprehensive PPE strategy is mandatory to prevent

accidental exposure through inhalation, skin contact, or ingestion. The following table

summarizes the required PPE for all procedures involving Psymberin.
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Protection Level Equipment Specifications & Rationale

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) or

N95/P100 Respirator

A PAPR is highly

recommended when handling

Psymberin powder or creating

solutions where aerosolization

is possible. For small-scale

solution handling within a

certified chemical fume hood, a

properly fitted N95 or P100

respirator may be sufficient.

Surgical masks offer

inadequate protection.

Hand Protection
Double-layered, powder-free

nitrile gloves

Double gloving provides an

essential barrier against direct

skin contact. Gloves must be

changed immediately if

contaminated and disposed of

as hazardous waste. Regularly

inspect gloves for any signs of

degradation or puncture.

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles must be worn at all

times to protect against

splashes. A face shield should

be used in conjunction with

goggles when there is a

significant risk of splashes or

aerosol generation.

Body Protection
Disposable, solid-front lab coat

with tight-fitting cuffs

A disposable lab coat provides

a barrier against contamination

of personal clothing. It should

be promptly removed and

disposed of as hazardous

waste if contamination is

suspected.
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Foot Protection Closed-toe shoes

Shoes that fully cover the feet

are required to protect against

spills.

Operational Plan: Handling and Storage
2.1. Designated Work Area:

All work with Psymberin, both in solid and solution form, must be conducted in a designated

area within a certified chemical fume hood or a glove box.

The work area must be clearly marked with a "Potent Toxin" warning sign.

Access to this area should be restricted to authorized personnel who have received specific

training on handling potent compounds.

2.2. Weighing and Reconstitution:

Weighing of solid Psymberin should be performed in a containment device such as a glove

box or a balance enclosure with appropriate exhaust ventilation to prevent inhalation of

airborne particles.

When reconstituting, add the solvent slowly and carefully to the vial to avoid splashing.

2.3. Storage:

Store Psymberin in a clearly labeled, sealed container in a secure, ventilated, and

restricted-access location.

Follow the supplier's recommendations for storage temperature and conditions to maintain

compound integrity.

Disposal Plan
All materials that come into contact with Psymberin must be treated as hazardous waste.
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Solid Waste: Contaminated PPE (gloves, lab coats), disposable labware (pipette tips, tubes),

and any other solid materials should be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: All solutions containing Psymberin, as well as solvents used for rinsing

contaminated glassware, must be collected in a designated, sealed, and clearly labeled

hazardous waste container. Do not pour any Psymberin-containing solutions down the

drain.

Decontamination: All non-disposable equipment and work surfaces must be decontaminated

after use. A suitable decontamination solution (e.g., a freshly prepared 10% bleach solution

followed by a 70% ethanol rinse) should be used. All materials used for decontamination

(e.g., wipes) must also be disposed of as hazardous waste.

Waste Disposal: All hazardous waste must be disposed of through the institution's official

hazardous waste management program. Follow all local, state, and federal regulations for

the disposal of potent cytotoxic compounds.

Emergency Procedures: Spill and Exposure
Immediate and correct response to a spill or exposure is critical.

4.1. Spill Response Workflow:
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Immediate Actions

Assessment & PPE

Cleanup Procedure

Post-Cleanup

Alert others in the area

Evacuate the immediate area

Isolate the spill area

Assess the spill size and nature

Don appropriate PPE
(PAPR, double gloves, etc.)

Contain the spill with absorbent material

Carefully apply decontamination solution

Collect all materials into hazardous waste

Decontaminate the spill area and equipment

Dispose of all waste properly

Report the incident to the Safety Officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Psymberin - Wikipedia [en.wikipedia.org]

2. Psymberin, a potent sponge-derived cytotoxin from Psammocinia distantly related to the
pederin family - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safeguarding Researchers: Essential Protocols for
Handling Psymberin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248840#personal-protective-equipment-for-
handling-psymberin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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